Cas no 514205-04-0 (2-Cyclohexen-1-one, 4,5,6-trihydroxy-6-methyl-, (4S,5S,6R)- (9CI))

• Product name: 2-Cyclohexen-1-one, 4,5,6-trihydroxy-6-methyl-, (4S,5S,6R)- (9CI)
• CAS No: 514205-04-0
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 1018748
• PubChem ID: 45083268

2-Cyclohexen-1-one, 4,5,6-trihydroxy-6-methyl-, (4S,5S,6R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 4,5,6-trihydroxy-6-methyl-, (4S,5S,6R)- (9CI)
• (4S,5S,6R)-4,5,6-trihydroxy-6-methylcyclohex-2-en-1-one
• 514205-04-0
• DTXSID90665405

• Inchi： InChI=1S/C7H10O4/c1-7(11)5(9)3-2-4(8)6(7)10/h2-4,6,8,10-11H,1H3/t4-,6-,7-/m0/s1
• InChI Key： HAANJZCKWHVEEU-QTSITTDLSA-N
• SMILES： CC1(C(C(C=CC1=O)O)O)O

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 77.8Ų